Cas no 1399662-84-0 (5-(3-Methoxy-benzoyl)-furan-2-carboxylic acid)

• Product Name: 5-(3-Methoxy-benzoyl)-furan-2-carboxylic acid
• CAS No: 1399662-84-0
• MF: C₁₃H₁₀O₅
• MW: 246.215504169464
• CID: 5208896
• Update Time: 2025-08-04

5-(3-Methoxy-benzoyl)-furan-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3-Methoxy-benzoyl)-furan-2-carboxylic acid

• Inchi： 1S/C13H10O5/c1-17-9-4-2-3-8(7-9)12(14)10-5-6-11(18-10)13(15)16/h2-7H,1H3,(H,15,16)
• InChI Key： OSBIQUANNFGSAH-UHFFFAOYSA-N
• SMILES： O1C(C(=O)C2=CC=CC(OC)=C2)=CC=C1C(O)=O

Additional information on 5-(3-Methoxy-benzoyl)-furan-2-carboxylic acid

Introduction to 5-(3-Methoxy-benzoyl)-furan-2-carboxylic acid (CAS No. 1399662-84-0)

5-(3-Methoxy-benzoyl)-furan-2-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1399662-84-0, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a benzoyl group attached to a furan ring with a methoxy substituent, has garnered attention due to its structural complexity and potential biological activities. The unique arrangement of functional groups in 5-(3-Methoxy-benzoyl)-furan-2-carboxylic acid makes it a valuable scaffold for the development of novel therapeutic agents.

The furan core in this compound contributes to its distinct electronic and steric properties, which can influence its interactions with biological targets. The presence of the 3-Methoxy-benzoyl moiety introduces additional reactivity and binding potential, making it a versatile building block for medicinal chemists. Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds like furans in designing molecules with improved pharmacokinetic profiles and target specificity.

In the context of modern pharmaceutical research, 5-(3-Methoxy-benzoyl)-furan-2-carboxylic acid has been explored for its potential applications in treating various diseases. Studies have demonstrated its role as an intermediate in synthesizing bioactive molecules that exhibit anti-inflammatory, antioxidant, and antimicrobial properties. The compound's ability to modulate enzyme activity and cellular signaling pathways has made it a subject of interest for researchers seeking to develop new treatments for chronic conditions.

One of the most compelling aspects of 5-(3-Methoxy-benzoyl)-furan-2-carboxylic acid is its structural diversity, which allows for extensive chemical modifications. Researchers have leveraged this flexibility to create derivatives with enhanced efficacy and reduced side effects. For instance, modifications to the methoxy group or the benzoyl moiety have led to compounds with improved solubility and bioavailability, critical factors for successful drug development.

The synthesis of 5-(3-Methoxy-benzoyl)-furan-2-carboxylic acid involves multi-step organic reactions that highlight the compound's synthetic accessibility. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and enzymatic transformations, have been employed to achieve high yields and purity. These techniques not only facilitate the production of the compound but also enable the introduction of additional functional groups, further expanding its therapeutic potential.

Recent studies have also explored the pharmacological properties of 5-(3-Methoxy-benzoyl)-furan-2-carboxylic acid in preclinical models. Research indicates that this compound may interact with various biological targets, including kinases and transcription factors, which are implicated in diseases such as cancer and neurodegenerative disorders. The ability of 5-(3-Methoxy-benzoyl)-furan-2-carboxylic acid to modulate these pathways suggests its potential as a lead compound for further drug development.

The chemical stability and metabolic fate of 5-(3-Methoxy-benzoyl)-furan-2-carboxylic acid are crucial considerations in its development as a therapeutic agent. Investigations into its degradation products and clearance mechanisms have provided insights into how the compound behaves within biological systems. These findings are essential for optimizing dosing regimens and minimizing potential adverse effects.

In conclusion, 5-(3-Methoxy-benzoyl)-furan-2-carboxylic acid (CAS No. 1399662-84-0) represents a promising candidate for pharmaceutical innovation. Its unique structural features, synthetic accessibility, and demonstrated biological activities position it as a key molecule in the development of novel treatments. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs.